Cas no 649739-45-7 (Ethanethiol, 2-[4-(dodecyloxy)phenoxy]-)

• Product Name: Ethanethiol, 2-[4-(dodecyloxy)phenoxy]-
• CAS No: 649739-45-7
• MF: C₂₀H₃₄O₂S
• MW: 338.547765254974
• CID: 410250
• PubChem ID: 71377688
• Update Time: 2025-04-19

Ethanethiol, 2-[4-(dodecyloxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanethiol, 2-[4-(dodecyloxy)phenoxy]-
• 2-(4-dodecoxyphenoxy)ethanethiol
• DTXSID60800321
• 649739-45-7
• 2-[4-(Dodecyloxy)phenoxy]ethane-1-thiol

• Inchi： 1S/C20H34O2S/c1-2-3-4-5-6-7-8-9-10-11-16-21-19-12-14-20(15-13-19)22-17-18-23/h12-15,23H,2-11,16-18H2,1H3
• InChI Key： IYYNUPGFJCXXDZ-UHFFFAOYSA-N
• SMILES： SCCOC1C=CC(=CC=1)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 338.22812
• Monoisotopic Mass: 338.22795150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 19.5Ų

Experimental Properties

• PSA: 18.46